3-(4-methoxybenzyl)-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-[(4-methoxyphenyl)methyl]-4-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C26H21N3O4S2/c1-32-18-9-5-16(6-10-18)14-29-25(31)23-22(20-4-3-13-27-24(20)35-23)28-26(29)34-15-21(30)17-7-11-19(33-2)12-8-17/h3-13H,14-15H2,1-2H3
• InChI Key: LOYNSLXHBFVERY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C4=C(S3)N=CC=C4)N=C2SCC(=O)C5=CC=C(C=C5)OC
• Molecular Formula: C26H21N3O4S2
• Molecular Weight: 503.6 g/mol

Description

3-(4-methoxybenzyl)-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H21N3O4S2 and its molecular weight is 503.59. The purity is usually 95%.
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Scientific Research Applications

Eco-friendly Synthesis and Biological Activity

Derivatives of pyridopyrimidinones, which share a structural resemblance, have been synthesized and evaluated for their biological activity and as corrosion inhibitors for carbon steel in acidic mediums. These derivatives show promise due to their eco-friendly synthesis routes and potential in inhibiting corrosion, indicating a diverse range of applications from material science to biochemical studies (Abdallah, Shalabi, & Bayoumy, 2018).

Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from similar structures have shown significant anti-inflammatory and analgesic activities. These findings suggest that derivatives of the specified compound might also hold potential in pharmaceutical development for the treatment of inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

ROCK Inhibitors

Thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been identified as a new class of ROCK inhibitors, indicating the potential of such compounds in drug discovery targeting ROCKs for the treatment of diseases associated with the ROCK signaling pathway, such as cardiovascular diseases and cancer (Miao et al., 2020).

Kinase Inhibition

N-aryl-7-methoxybenzo[b]furo[3,2-d]pyrimidin-4-amines and their analogues have been explored for their inhibitory potency against various protein kinases, suggesting a route for the development of pharmacological inhibitors of specific kinases, which are critical in cell signaling and cancer therapy (Loidreau et al., 2013).

Antibacterial and Antifungal Activity

The synthesis of new thieno[2,3-d]pyrimidin-4(3H)-one derivatives has been carried out, with some compounds showing higher antifungal activity than fluconazole against Candida fungus species and better antibacterial activity against both Gram-positive and Gram-negative bacteria. This points to potential applications in developing new antimicrobial agents (Kahveci et al., 2020).